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Compound of Interest

Compound Name: Glycolic Acid

Cat. No.: B1673462 Get Quote

Essential Safety and Handling Guide for Glycolic
Acid
For laboratory professionals, including researchers, scientists, and drug development experts,

the safe handling of glycolic acid is paramount. This guide provides immediate, essential

information on the appropriate Personal Protective Equipment (PPE), operational procedures,

and disposal plans to ensure a safe laboratory environment. Adherence to these guidelines is

critical to mitigate the risks associated with glycolic acid, which can cause severe skin burns

and eye damage.[1][2][3]

Recommended Personal Protective Equipment
(PPE)
The selection of appropriate PPE is the first line of defense against the hazards of glycolic
acid. The following table summarizes the recommended PPE for handling this chemical. It is

crucial to select protective gear based on the concentration of the glycolic acid and the

specific laboratory procedures being performed.
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Protection Type
Specific

Recommendations
Quantitative Data Source(s)

Eye and Face

Protection

Wear chemical splash

goggles that meet EN

166 or ANSI Z87.4

standards.[4] For

operations with a

higher risk of

splashing, a face

shield should be used

in addition to goggles.

[4]

Not Applicable

Hand Protection

Nitrile rubber or

chloroprene gloves

are recommended.

Always inspect gloves

for signs of

degradation before

use and dispose of

contaminated gloves

in accordance with

laboratory and local

regulations.

Chloroprene Gloves:-

Thickness: 0.6 mm-

Breakthrough Time: >

480 minutesNitrile

Gloves (KCL 741

Dermatril® L):-

Breakthrough Time:

480 minutes
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Body Protection

A lab coat or

chemical-resistant

apron should be worn.

For tasks with a

significant risk of

exposure, impervious

clothing and protective

boots may be

necessary.

Contaminated clothing

should be removed

immediately and

washed before reuse.

Not Applicable

Respiratory Protection

Respiratory protection

is necessary when

there is a potential for

aerosol or mist

formation. Use a

NIOSH-approved

respirator with a Type

A filter for organic

gases and vapors.

Not Applicable

Experimental Protocols: Donning, Doffing, and
Disposal of PPE
Proper procedures for putting on (donning) and taking off (doffing) PPE are critical to prevent

cross-contamination.

Donning Sequence:

Gown/Apron: Put on the lab coat or apron, ensuring it is securely fastened.

Mask/Respirator: If required, don the respirator, ensuring a proper fit and seal.

Goggles/Face Shield: Put on eye and face protection.
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Gloves: Don gloves last, pulling them over the cuffs of the lab coat.

Doffing Sequence (to minimize contamination):

Gloves: Remove gloves first. Use a glove-to-glove technique for the first glove and a bare-

finger-to-inside-cuff technique for the second.

Gown/Apron: Untie and remove the lab coat or apron by folding it inward on itself.

Goggles/Face Shield: Remove eye and face protection from the back of the head.

Mask/Respirator: Remove the respirator without touching the front.

Hand Hygiene: Wash hands thoroughly with soap and water immediately after removing all

PPE.

Disposal Plan:

All disposable PPE (gloves, masks, etc.) contaminated with glycolic acid should be

considered hazardous waste.

Place contaminated PPE in a designated, sealed, and clearly labeled hazardous waste

container.

Dispose of the hazardous waste through a certified waste disposal facility, adhering to all

local, state, and federal regulations. Never dispose of glycolic acid or contaminated

materials in the regular trash or down the drain unless it has been neutralized and is

permitted by local regulations.

Operational Workflow for PPE Selection
The following diagram outlines the logical workflow for selecting the appropriate PPE when

handling glycolic acid.
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Glycolic Acid PPE Selection Workflow

Hazard Assessment

PPE Selection

Action

Start: Handling Glycolic Acid

Assess Concentration
and Volume

Assess Procedure
(e.g., pouring, heating, spraying)

Eye/Face Protection:
- Chemical Splash Goggles (minimum)

- Face Shield (if splash risk)

Hand Protection:
- Nitrile or Chloroprene Gloves

- Check Breakthrough Time

Body Protection:
- Lab Coat

- Chemical-Resistant Apron (if needed)

Respiratory Protection:
- Required if aerosol/mist is generated

- Type A Filter Respirator

Aerosol/Mist Risk?

Proceed with Work
Using Selected PPE

Spill Response:
- Evacuate

- Don appropriate PPE
- Neutralize & Absorb

If Spill Occurs

Dispose of Contaminated
Waste and PPE Properly

After Work Completion

Click to download full resolution via product page
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Caption: A flowchart illustrating the decision-making process for selecting appropriate Personal

Protective Equipment (PPE) when working with glycolic acid.

Spill and Emergency Procedures
In the event of a spill, immediately evacuate the area and ensure it is well-ventilated. Only

trained personnel wearing full PPE, including respiratory protection if necessary, should

manage the cleanup. Use an inert absorbent material like sand or vermiculite to contain the

spill. The spilled glycolic acid can be neutralized with a mild base such as sodium

bicarbonate. All contaminated materials must be collected in a sealed, labeled hazardous

waste container for proper disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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